(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(thiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve various reactions. For instance, thiophene derivatives can be synthesized by heterocyclization of various substrates . Imidazole, another component of the compound, can be synthesized from glyoxal and ammonia .Molecular Structure Analysis
The compound contains several functional groups, including a thiophene ring, an imidazole ring, and a chlorobenzyl group. Thiophene is a five-membered ring with one sulfur atom . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of new thieno[2,3-b]-thiophene derivatives, including compounds similar to the one , have been described, highlighting their potential in the development of new materials and pharmaceuticals (Mabkhot, Y., Kheder, Nabila Abd Elshafy, & Al-Majid, A., 2010).
Research on the synthesis, spectral characterization, DFT, and docking studies of thiophene-2-yl)methanone derivatives has been conducted, revealing insights into their structural optimization, vibrational spectra interpretation, and potential antibacterial activity (Shahana, M., & Yardily, A., 2020).
Chemical Reactivity and Applications
Studies on the solvent-free microwave-assisted synthesis of substituted phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones have shown their antimicrobial activity, indicating potential applications in medicinal chemistry (Ashok, D., Ziauddin, M., Lakshmi, B., & Sarasija, M., 2017).
A study on the isomorphous methyl- and chloro-substituted small heterocyclic analogues, including structures similar to the compound , highlights the significance of structural diversity in influencing chemical properties and applications (Swamy, V. Rajni, Müller, P., Srinivasan, N., Perumal, S., & Krishnakumar, R.V., 2013).
Investigations into the synthesis, antibacterial activities, binding mode analysis, and predictive ADME studies of novel 1-(aryl)-2-(1H-imidazol-1-yl)methanones offer valuable insights into the development of broad-spectrum antibiotics (Chandra, P., Ganguly, S., Dey, R., & Sarkar, B., 2020).
properties
IUPAC Name |
[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2OS2/c16-12-4-1-3-11(9-12)10-21-15-17-6-7-18(15)14(19)13-5-2-8-20-13/h1-5,8-9H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYCSMIBFPPELK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC(=CC=C2)Cl)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.